Cas no 33931-54-3 (Ethanol, 1-butoxy-, acetate)

Ethanol, 1-butoxy-, acetate structure

Product Name:Ethanol, 1-butoxy-, acetate

CAS No:33931-54-3

Molecular Formula:C₆H₁₄O₂^.C₂H₄O₂

Molecular Weight:178.22612

CID:1460549

PubChem ID:71361073

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Ethanol, 1-butoxy-, acetate Properties

Names and Identifiers

- Ethanol, 1-butoxy-, acetate
- acetic acid,1-butoxyethanol
- Acetic acid--1-butoxyethan-1-ol (1/1)
- 33931-54-3
- DTXSID10784829
- SCHEMBL4733805
- +Expand
- InChIKey： SGEPKUXKEHHMJX-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H14O2.C2H4O2/c1-3-4-5-8-6(2)7;1-2(3)4/h6-7H,3-5H2,1-2H3;1H3,(H,3,4)
- SMILES： CCCCOC(C)O.CC(=O)O

Computed Properties

Exact Mass: 178.12054
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 178.12050905g/mol
Heavy Atom Count: 12
Complexity: 76.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 66.8Å²

Experimental Properties

PSA: 66.76

Ethanol, 1-butoxy-, acetate Related Literature

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5. Single p–n homojunction white light emitting diodes based on high-performance yellow luminescence of large-scale GaN microcubes†

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6. Preparation of Ti, Ti/TiC or Ti/TiN based hollow fibres with extremely low electrical resistivity†

Ronald P. H. Jong,Nieck E. Benes,Guido Mul RSC Adv., 2020,10, 31901-31908
7. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

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8. Electrochemical N2 fixation to NH3 under ambient conditions: porous LiFe5O8 nanoparticle–reduced graphene oxide as a highly efficient and selective catalyst†

Yuyao Ji,Lei Li,Wendong Cheng,Yu Xiao,Chengbo Li,Xingquan Liu Inorg. Chem. Front., 2021,8, 3156-3161
9. Effects of geminal methyl groups on the tunnelling rates in the ring opening of cyclopropylcarbinyl radical at cryogenic temperature†‡

Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
10. Organizing multivalency in carbohydrate recognition

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